Cas no 2144097-98-1 (3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanamide)

• Product Name: 3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanamide
• CAS No: 2144097-98-1
• MF: C₇H₁₁BrN₄O
• MW: 247.092439889908
• CID: 5777547
• PubChem ID: 165945569
• Update Time: 2025-10-31

3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1286118
• 2144097-98-1
• 3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanamide

• Inchi： 1S/C7H11BrN4O/c1-12-7(8)4(3-11-12)5(9)2-6(10)13/h3,5H,2,9H2,1H3,(H2,10,13)
• InChI Key： SLLZQIIRGOSIHU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN1C)C(CC(N)=O)N

Computed Properties

• Exact Mass: 246.01162g/mol
• Monoisotopic Mass: 246.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanamide

Introduction to 3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanamide (CAS No. 2144097-98-1)

3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the CAS number 2144097-98-1, has garnered attention due to its potential applications in drug discovery and development. The compound features a combination of an amide group and a pyrazole moiety, which are both well-documented for their role in modulating biological pathways.

The structural framework of 3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanamide includes a central propanamide backbone, substituted with a 5-bromo-1-methyl-1H-pyrazol-4-yl group. This substitution pattern introduces both electronic and steric effects that can influence the compound's interactions with biological targets. The pyrazole ring, in particular, is a heterocyclic structure that is frequently employed in medicinal chemistry due to its ability to engage in hydrogen bonding and hydrophobic interactions, making it a versatile scaffold for drug design.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Studies have shown that the presence of the 5-bromo substituent can enhance binding affinity to certain enzymes and receptors, which is a critical factor in drug development. The 1-methyl group further modulates the electronic properties of the pyrazole ring, potentially influencing its reactivity and metabolic stability.

In the context of current research, 3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanamide has been explored for its potential role in addressing inflammatory and immunomodulatory disorders. The amide group is known to participate in various biological processes, including signal transduction and protein-protein interactions. By integrating this moiety with the pyrazole scaffold, researchers aim to develop molecules that can selectively interact with disease-related targets.

One of the most promising applications of this compound is in the development of novel immunosuppressants. The pyrazole derivative has shown promise in preclinical studies for its ability to modulate immune responses without significant side effects. This is particularly relevant in conditions such as autoimmune diseases and transplantation rejection, where precise control over immune function is essential.

The synthesis of 3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These techniques not only improve the scalability of production but also enhance the overall quality of the final product.

Evaluation of the compound's pharmacokinetic properties is crucial for determining its suitability as a therapeutic agent. Studies have indicated that 3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanamide exhibits favorable solubility and metabolic stability, which are key factors for oral bioavailability. Additionally, preliminary toxicology studies suggest that the compound is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-y l)propanamide. By leveraging large datasets and predictive models, researchers can rapidly screen numerous compounds for their potential efficacy and safety. This approach has significantly reduced the time required to move from laboratory discovery to clinical trials.

Future directions in the study of this compound include exploring its interactions with other biological targets and evaluating its potential in combination therapies. The versatility of the pyrazole scaffold allows for further derivatization, enabling researchers to fine-tune its pharmacological properties for specific applications. Additionally, investigating the compound's role in disease models will provide valuable insights into its therapeutic potential.

In conclusion, 3-amino-3-(5-bromo-l-methyl-lH-pyrazol-l 4-y l)propanamide (CAS No. 2144097--98-l) represents a promising candidate for pharmaceutical development due to its unique structural features and favorable pharmacological properties. Ongoing research continues to uncover new applications for this compound, positioning it as a valuable asset in the quest for novel therapeutic agents.